![molecular formula C11H11F2NO B6240495 rac-N-[(1R,2S)-2-(difluoromethyl)cyclopropyl]benzamide, cis CAS No. 2375250-52-3](/img/no-structure.png)
rac-N-[(1R,2S)-2-(difluoromethyl)cyclopropyl]benzamide, cis
Description
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-N-[(1R,2S)-2-(difluoromethyl)cyclopropyl]benzamide, cis involves the following steps: protection of the amine group, introduction of the cyclopropyl group, removal of the amine protection, introduction of the benzamide group, and resolution of the racemic mixture.", "Starting Materials": [ "Benzamide", "1,2-difluorocyclopropane", "Sodium hydride", "Bromoacetyl bromide", "Sodium borohydride", "Chiral resolving agent" ], "Reaction": [ "Protection of the amine group using a suitable protecting group such as Boc or Fmoc", "Introduction of the cyclopropyl group by reacting 1,2-difluorocyclopropane with the protected amine using sodium hydride as a base", "Removal of the amine protection using an appropriate deprotection reagent such as trifluoroacetic acid", "Introduction of the benzamide group by reacting the amine with bromoacetyl bromide followed by reduction with sodium borohydride", "Resolution of the racemic mixture using a chiral resolving agent such as a chiral HPLC column or a chiral reagent" ] } | |
CAS RN |
2375250-52-3 |
Product Name |
rac-N-[(1R,2S)-2-(difluoromethyl)cyclopropyl]benzamide, cis |
Molecular Formula |
C11H11F2NO |
Molecular Weight |
211.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
